Cas no 820241-04-1 (Benzothiazole, 2-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-)

• Product name: Benzothiazole, 2-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-
• CAS No: 820241-04-1
• MF: C₁₅H₉ClF₃NS
• MW: 327.751871824265
• CID: 700395
• PubChem ID: 68451403

Benzothiazole, 2-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-
• 2-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,3-benzothiazole
• 820241-04-1
• 2-(4-Chloro-3-trifluoromethyl-phenyl)-6-methylbenzothiazole
• DTXSID30738369
• SCHEMBL2941960

• Inchi： InChI=1S/C15H9ClF3NS/c1-8-2-5-12-13(6-8)21-14(20-12)9-3-4-11(16)10(7-9)15(17,18)19/h2-7H,1H3
• InChI Key： YKNXMYHJMNPOBM-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 327.0096326g/mol
• Monoisotopic Mass: 327.0096326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 41.1Ų